Cas no 102791-93-5 (2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole)

2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole structure
102791-93-5 structure
Product Name:2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole
CAS No:102791-93-5
MF:C11H11N3O2
MW:217.223942041397
CID:1096792
PubChem ID:14450252
Update Time:2025-04-20

2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(3-methyl-4-nitrophenyl)-1H-Imidazole
    • AKOS013124046
    • 102791-93-5
    • DTXSID001237016
    • Inchi: 1S/C11H11N3O2/c1-8-7-10(3-4-11(8)14(15)16)13-6-5-12-9(13)2/h3-7H,1-2H3
    • InChI Key: NRCGPNVENPCDSD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=C(C=C1C)N1C=CN=C1C)=O

Computed Properties

  • Exact Mass: 217.085127g/mol
  • Monoisotopic Mass: 217.085127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 217.22g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų
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